Lanthanum(3+);trichloride;hydrate

• IUPAC Name: lanthanum(3+);trichloride;hydrate
• InChI: InChI=1S/3ClH.La.H2O/h3*1H;;1H2/q;;;+3;/p-3
• InChI Key: NUXZAAJDCYMILL-UHFFFAOYSA-K
• Canonical SMILES: O.[Cl-].[Cl-].[Cl-].[La+3]
• Molecular Formula: Cl3H2LaO
• DSSTOX Substance ID: DTXSID70602919
• Molecular Weight: 263.28 g/mol
• CAS No.: 20211-76-1

Description

. It is a white, odorless, crystalline solid that is highly soluble in water1. This compound is widely used in various industrial and scientific applications due to its unique properties.

Mechanism of Action

Target of Action

Lanthanum(3+);trichloride;hydrate, also known as Lanthanum (III) chloride hydrate, is a highly water-soluble crystalline solid . It is widely used in catalytic processes and as a dopant in the production of phosphors and ceramics . The primary targets of this compound are the biochemical processes involved in these applications.

Mode of Action

This compound interacts with its targets by acting as a catalyst or a dopant. As a catalyst, it facilitates chemical reactions without being consumed in the process. For instance, it is used as a mild Lewis acid for converting aldehydes to acetals . As a dopant, this compound is incorporated into other materials (like phosphors and ceramics) to modify their properties .

Biochemical Pathways

The exact biochemical pathways affected by this compound depend on its application. For example, when used as a dopant in the production of phosphors, it can alter the optical properties of the material . When used as a catalyst in organic transformations, it can influence various biochemical pathways, leading to the formation of different products .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on its role as a catalyst or a dopant. As a catalyst, it can accelerate chemical reactions, leading to faster production of desired products . As a dopant, it can enhance the properties of materials, such as improving the optical properties of phosphors .

Biochemical Analysis

Biochemical Properties

Lanthanum(3+);trichloride;hydrate plays a significant role in biochemical reactions. It functions as a mild Lewis acid for converting aldehydes to acetals

Cellular Effects

It is known to influence cell function by blocking the activity of divalent cation channels, mainly calcium channels This could potentially impact cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of action of this compound is complex. It functions as a mild Lewis acid, suggesting that it may interact with biomolecules through binding interactions

Preparation Methods

Synthetic Routes and Reaction Conditions: Lanthanum(III) chloride hydrate can be synthesized through the reaction of lanthanum metal with hydrochloric acid1. The reaction typically occurs under controlled conditions to ensure the formation of the desired hydrate form1. The general reaction can be represented as: \[ \text{La} + 3 \text{HCl} + x \text{H}_2\text{O} \rightarrow \text{LaCl}_3 \cdot x \text{H}_2\text{O} + \text{H}_2 \]

Industrial Production Methods: In an industrial setting, the production of Lanthanum(III) chloride hydrate involves the reaction of lanthanum carbonate or lanthanum oxide with hydrochloric acid1. The process is carried out in large reactors under controlled temperature and pressure conditions to ensure the formation of the hydrate1. The resulting product is then purified and crystallized to obtain the desired hydrate form.

Chemical Reactions Analysis

Types of Reactions: Lanthanum(III) chloride hydrate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions1.

Common Reagents and Conditions:

• Oxidation: Lanthanum(III) chloride hydrate can be oxidized to form lanthanum(IV) chloride using strong oxidizing agents such as chlorine gas or hydrogen peroxide.

• Reduction: The compound can be reduced to lanthanum metal using reducing agents like hydrogen gas or carbon monoxide.

• Substitution: Lanthanum(III) chloride hydrate can undergo substitution reactions with other halides, such as fluorides or bromides, to form mixed halide compounds.

Major Products Formed:

• Lanthanum(IV) chloride: Formed through oxidation reactions.

• Lanthanum metal: Produced through reduction reactions.

• Mixed halide compounds: Resulting from substitution reactions with other halides.

Scientific Research Applications

Lanthanum(III) chloride hydrate is widely used in scientific research due to its unique properties and applications:

• Catalysis: It is used as a catalyst in various chemical reactions, including polymerization and hydrocarbon processing1.

• Phosphors and Ceramics: The compound is used as a dopant in the production of phosphors and ceramics, enhancing their luminescent properties1.

• Biomedical Research: Lanthanum(III) chloride hydrate is used in biomedical research for studying cellular processes and developing new medical treatments.

• Environmental Applications: It is used in environmental remediation processes to remove heavy metals and other contaminants from water and soil.

Comparison with Similar Compounds

Lanthanum(III) chloride hydrate is similar to other lanthanide chlorides, such as cerium(III) chloride hydrate and neodymium(III) chloride hydrate. it has unique properties that make it particularly useful in specific applications:

• Cerium(III) chloride hydrate: Used in oxidation reactions and as a catalyst in organic synthesis.

• Neodymium(III) chloride hydrate: Used in laser materials and as a catalyst in polymerization reactions.

Lanthanum(III) chloride hydrate stands out due to its high solubility in water and its ability to form stable complexes with various ligands, making it a versatile compound in scientific research and industrial applications.